6-chloro-2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}quinoxaline

• IUPAC Name: 6-chloro-2-[3-(imidazol-1-ylmethyl)azetidin-1-yl]quinoxaline
• InChI: InChI=1S/C15H14ClN5/c16-12-1-2-13-14(5-12)18-6-15(19-13)21-8-11(9-21)7-20-4-3-17-10-20/h1-6,10-11H,7-9H2
• InChI Key: RSJXXNIGNQSUCU-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=CN=C3C=C(C=CC3=N2)Cl)CN4C=CN=C4
• Molecular Formula: C15H14ClN5
• Molecular Weight: 299.76 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. The imidazole name was reported by Arthur Rudolf Hantzsch (1857–1935) in 1887.

Synthesis Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Molecular Structure Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia.

Physical And Chemical Properties Analysis

Imidazole is an amphoteric in nature i.e., it shows both acidic and basic properties.

Scientific Research Applications

Anticancer Properties

Imidazoquinoxaline derivatives have demonstrated promising antiproliferative activities against cancer cells. . These compounds could potentially serve as leads for developing novel anticancer drugs.

Antibacterial and Antifungal Activities

Imidazole-containing compounds, including imidazoquinoxaline, exhibit antibacterial and antifungal properties. . These findings highlight their potential in combating infectious diseases.

Luminescent Coordination Polymers (CPs)

Imidazoquinoxaline derivatives have been explored in the field of coordination chemistry. . Imidazoquinoxaline-based CPs could contribute to advancements in these areas.

Antiviral Activity

Certain commercially available drugs containing a 1,3-diazole ring (the core structure of imidazoquinoxaline) exhibit antiviral properties. . Further research may uncover additional antiviral applications for imidazoquinoxaline derivatives.

Anti-Inflammatory and Antioxidant Effects

. These properties make them potential candidates for managing inflammatory conditions and oxidative stress-related diseases.

Drug Development and Synthesis Routes

Imidazole serves as a crucial synthon in drug development. . These pathways enable the creation of diverse compounds with tailored properties.

Future Directions

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities. Therefore, the future directions of research could involve exploring the potential applications of “6-chloro-2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}quinoxaline” in various fields, particularly in medicine.

Mechanism of Action

Target of Action

It’s known that imidazole-containing compounds, which this molecule is a part of, have a broad range of biological activities . They are key components in many functional molecules used in various applications .

Mode of Action

Imidazole derivatives are known to interact with various biological targets, leading to a wide range of effects .

Biochemical Pathways

Imidazole derivatives are known to influence a variety of biological activities, suggesting they may interact with multiple biochemical pathways .

Pharmacokinetics

Imidazole is known to be highly soluble in water and other polar solvents, which may influence its bioavailability .

Result of Action

One study suggests that a similar compound may exert antitumor activity by up-regulating certain proteins and down-regulating others .